Cas no 121706-21-6 (Tetrakis(4-cyanophenyl)methane)

• Product Name: Tetrakis(4-cyanophenyl)methane
• CAS No: 121706-21-6
• MF: C₂₉H₁₆N₄
• MW: 420.4641456604
• MDL: MFCD29049230
• CID: 1213082
• Update Time: 2025-06-08

Tetrakis(4-cyanophenyl)methane Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4',4'',4'''-methanetetrayltetrakis-
• 4-[tris(4-cyanophenyl)methyl]benzonitrile
• Tetrakis(4-cyanophenyl)methane
• 4,4',4'',4'''-methanetetrayltetrabenzonitrile
• tetra(4-cyanophenyl) methane
• SY037705
• 四(4-氰基苯基)甲烷

• MDL： MFCD29049230
• Inchi： 1S/C29H16N4/c30-17-21-1-9-25(10-2-21)29(26-11-3-22(18-31)4-12-26,27-13-5-23(19-32)6-14-27)28-15-7-24(20-33)8-16-28/h1-16H
• InChI Key： HXZGMLINTVQVPX-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1)(C1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 702
• Topological Polar Surface Area: 95.2

Additional information on Tetrakis(4-cyanophenyl)methane

Tetrakis(4-Cyanophenyl)Methane: A Comprehensive Overview

Tetrakis(4-cyanophenyl)methane, with the CAS number 121706-21-6, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound, characterized by its unique molecular structure, consists of four 4-cyanophenyl groups attached to a central methane core. The presence of the cyano group (-CN) in each phenyl ring imparts distinctive electronic properties, making it a valuable material for various applications.

Recent studies have highlighted the potential of tetrakis(4-cyanophenyl)methane in the development of advanced materials for optoelectronic devices. Researchers have explored its role in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its high electron-withdrawing capability enhances device performance. The compound's ability to facilitate efficient charge transport and improve device stability has been extensively documented in peer-reviewed journals, underscoring its importance in modern electronic applications.

The synthesis of tetrakis(4-cyanophenyl)methane involves a multi-step process that typically begins with the preparation of 4-cyanophenyl derivatives. These intermediates are then subjected to coupling reactions under controlled conditions to form the final product. The optimization of synthetic pathways has been a focal point of recent research, with scientists striving to achieve higher yields and better purity levels. This has led to the development of more efficient catalysts and reaction conditions, which are critical for large-scale production.

In terms of physical properties, tetrakis(4-cyanophenyl)methane exhibits a high degree of thermal stability, making it suitable for applications that require prolonged exposure to elevated temperatures. Its solubility in common organic solvents also facilitates its processing into thin films or other forms required for device fabrication. Additionally, the compound's optical properties, including its absorption and emission spectra, have been thoroughly investigated, providing insights into its potential for use in light-harvesting applications.

The application of tetrakis(4-cyanophenyl)methane extends beyond electronics into areas such as sensor technology and drug delivery systems. Its ability to interact with specific analytes makes it a promising candidate for the development of highly sensitive sensors. Furthermore, preliminary studies suggest that this compound may have therapeutic potential due to its interaction with certain biological molecules, although further research is needed to fully explore this avenue.

From an environmental perspective, the synthesis and application of tetrakis(4-cyanophenyl)methane have been designed with sustainability in mind. Researchers are actively exploring methods to reduce waste generation during synthesis and improve the recyclability of materials derived from this compound. These efforts align with global initiatives aimed at promoting green chemistry and reducing the environmental footprint of industrial processes.

In conclusion, tetrakis(4-cyanophenyl)methane represents a cutting-edge material with a wide range of potential applications across multiple disciplines. Its unique electronic properties, combined with advancements in synthesis and application techniques, position it as a key player in the development of next-generation technologies. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.